FRF-01-116
Overview
Description
FRF-01-116 is a potent and selective covalent quinazoline inhibitor of KRAS G12C. FRF-01-116 shows covalent labeling of KRAS (by Western blot) and inhibition of pERK.
Scientific Research Applications
Commitment to Scientific Research
Research funding plays a crucial role in the progress of scientific research. A study comparing federal research funding (FRF) with the US gross domestic product (GDP) and industry research spending over the past six decades highlights the varying commitment of the US to scientific research. The study also addresses the globalization of scientific research by focusing on key indicators like research and development (R&D) funding, doctoral degrees in science and engineering, patents, and scientific publications. Such studies are vital for discussing the role of the US in the future of international science and its ability to foster innovations benefiting society (Hather et al., 2010).
Applications in Engineering and Vibration Testing
The development of methods for curve-fitting modal models to frequency response functions (FRFs) is crucial in dealing with multi-input multi-output (MIMO) systems, especially in vibration testing of structures like aircraft. This research is essential for creating global models for structures and has direct applications in engineering and safety testing (Ruotolo, 2001).
Biomedical Sensors and Structural Health Monitoring
Piezotransducers are employed in biomedical applications, such as monitoring the healing of bones after surgery or in diagnosing ailments like osteoporosis. An experimental study using piezoelectric ceramic (PZT) transducers demonstrates their application in evaluating structural dynamic parameters of bones, indicating the versatility of FRF techniques in both health monitoring and biomechanics research (Bhalla & Bajaj, 2008).
Coastal Research and Environmental Studies
The Field Research Facility (FRF) in Duck, NC, established by the U.S. Army Corps of Engineers, has been instrumental in coastal engineering research. The facility has maintained a comprehensive, long-term monitoring program of the coastal ocean, including waves, tides, currents, meteorology, and beach response. This has supported numerous multi-agency multi-investigator experiments, making the Duck beach the best-studied beach in the world. Such facilities and research endeavors are vital for environmental conservation and understanding coastal dynamics (Birkemeier & Holland, 2000).
Software Reliability and Computing
In the field of computing and software development, the Fault Reduction Factor (frf) is considered in the context of assessing the reliability of software products released in multiple versions. This research contributes significantly to decision-making in software development, addressing issues like release timing, development cost, and reliability, highlighting the cross-disciplinary applications of FRF-related research (Anand, Verma, & Aggarwal, 2018).
properties
Product Name |
FRF-01-116 |
|---|---|
Molecular Formula |
C26H28ClFN6O2 |
Molecular Weight |
511.0 |
IUPAC Name |
3-((4-(4-acryloylpiperazin-1-yl)-6-chloro-7-(2-fluorophenyl)quinazolin-2-yl)amino)-N,Ndimethylpropanamide |
InChI |
InChI=1S/C26H28ClFN6O2/c1-4-23(35)33-11-13-34(14-12-33)25-19-15-20(27)18(17-7-5-6-8-21(17)28)16-22(19)30-26(31-25)29-10-9-24(36)32(2)3/h4-8,15-16H,1,9-14H2,2-3H3,(H,29,30,31) |
InChI Key |
WYQMBBLBBATMIN-UHFFFAOYSA-N |
SMILES |
ClC1=C(C2=CC=CC=C2F)C=C(N=C(NCCC(N(C)C)=O)N=C3N4CCN(C(C=C)=O)CC4)C3=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
FRF-01-116; FRF01116; FRF 01 116; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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